Cas no 69141-78-2 (8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene)
69141-78-2 structure
Product Name:8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene Chemical and Physical Properties
Names and Identifiers
-
- 8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
- 2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
- SCHEMBL12094183
- DTXSID00317362
- 69141-78-2
- 2-Methyl[1,2,4]triazolo[1,5-c]pyrimidine
- NSC314902
- NSC-314902
-
- Inchi: 1S/C6H6N4/c1-5-8-6-2-3-7-4-10(6)9-5/h2-4H,1H3
- InChI Key: LBZQPEUACOYVDB-UHFFFAOYSA-N
- SMILES: N12C=NC=CC1=NC(C)=N2
Computed Properties
- Exact Mass: 134.059
- Monoisotopic Mass: 134.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.39
- Refractive Index: 1.722
8-methyl-1,3,7,9-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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